Cas no 5399-42-8 (4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)-)
5399-42-8 structure
Product Name:4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)-
CAS No:5399-42-8
MF:C12H9N5O2S
MW:287.297159910202
CID:379397
PubChem ID:135416575
Update Time:2025-04-19
4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)-
- 6-methyl-1-(4-nitrophenyl)-2H-pyrazolo[3,4-d]pyrimidine-4-thione
- 6-METHYL-1-(4-NITROPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-THIOL
- AC1NF5TF
- KB-249064
- NSC1630
- NSC-1630
- DTXSID80405276
- 5399-42-8
-
- Inchi: 1S/C12H9N5O2S/c1-7-14-11-10(12(20)15-7)6-13-16(11)8-2-4-9(5-3-8)17(18)19/h2-6H,1H3,(H,14,15,20)
- InChI Key: CCVUBXKWCPGEEI-UHFFFAOYSA-N
- SMILES: S=C1C2C=NN(C3C=CC(=CC=3)[N+](=O)[O-])C=2NC(C)=N1
Computed Properties
- Exact Mass: 287.04787
- Monoisotopic Mass: 287.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 118A^2
Experimental Properties
- Density: 1.61
- Boiling Point: 484.7°C at 760 mmHg
- Flash Point: 246.9°C
- Refractive Index: 1.797
- PSA: 83.13
- LogP: 3.21790
4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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